3-butoxy-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide

• Molecular Formula: C24H21ClN2O3
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 3-butoxy-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H21ClN2O3/c1-2-3-13-29-20-6-4-5-17(14-20)23(28)26-19-10-7-16(8-11-19)24-27-21-15-18(25)9-12-22(21)30-24/h4-12,14-15H,2-3,13H2,1H3,(H,26,28)
• InChI Key: HOZIIWBZSSIYJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)Cl

Description

3-butoxy-N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide: is a chemical compound with the molecular formula C₂₄H₂₁ClN₂O₃. It belongs to the class of benzamides and contains a benzoxazole ring. This compound has attracted attention due to its potential biological activities .

Preparation Methods

The synthetic routes for this compound involve the following steps:

Step 1: Synthesis of the benzoxazole ringThe benzoxazole moiety can be prepared by condensing 2-aminophenol with an aldehyde (such as salicylaldehyde) under suitable conditions.

Step 2: Introduction of the butoxy groupThe butoxy group can be introduced via nucleophilic substitution using butyl bromide or butyl chloride.

Step 3: Amide formationThe final step involves the reaction of the benzoxazole intermediate with an appropriate amine (e.g., 4-aminobenzoyl chloride) to form the amide bond.

Industrial production methods may vary, but the above steps outline the general synthetic pathway.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The major products depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: This compound may serve as a building block for the synthesis of other benzamide derivatives.

Biology and Medicine: Research may explore its potential as a drug candidate, especially considering its benzoxazole scaffold.

Industry: Applications in materials science or agrochemicals could be investigated.

Mechanism of Action

The exact mechanism of action remains to be elucidated. further studies could focus on identifying molecular targets and pathways affected by this compound.

Comparison with Similar Compounds

Remember that research in this area is ongoing, and new findings may emerge